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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345

CAS Number: 12217-29-7 Molecular Formula: C3aH32N2Na2010S>

Acid Green 28 is a synthetic organic compound, classified as an anthraquinone dye, primarily
utilized in various industrial applications for its vibrant green coloration. This technical guide
synthesizes the available information on its chemical properties, manufacturing, and safety,
while also addressing the notable absence of its application in biological research and drug
development based on publicly accessible data.

Chemical and Physical Properties

Acid Green 28 is a water-soluble anionic dye.[1] The presence of sulfonic acid groups in its
structure facilitates its solubility in aqueous media.[2] It is typically supplied as a green powder.
[3] Key quantitative data for Acid Green 28 are summarized in the table below.

Property Value Reference
CAS Number 12217-29-7 [4][5]
Molecular Formula C34H32N2Na2010S2 [4]
Molecular Weight 738.74 g/mol [4]
Appearance Green Powder [3]

Synthesis and Manufacturing
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The synthesis of Acid Green 28 involves multi-step chemical processes. One documented
method starts with 1,4,5,8-Tetrahydroxyanthracene-9,10-dione, which undergoes condensation
with 4-Butylaniline.[4][5] This is followed by an oxidation step and subsequent sulfonation using
sulfuric acid to introduce the water-solubilizing sulfonic acid groups. The final product is the
sodium salt of the sulfonated compound.[4]

A high-level overview of a potential synthesis workflow is presented below.

Caption: A simplified workflow for a potential synthesis route of Acid Green 28.

Industrial Applications

The primary use of Acid Green 28 is as a colorant in the textile and leather industries.[4][5] Its
chemical properties make it suitable for dyeing protein fibers such as wool and silk, as well as
synthetic polyamides like nylon.[1] It is also used in the formulation of inks and paints.[6]

Safety and Toxicology

According to available Material Safety Data Sheets (MSDS), Acid Green 28 may cause
irritation to the eyes, skin, and respiratory tract.[3] It is listed as harmful if swallowed.[3] The
MSDS also notes that the toxicological properties of this substance have not been fully
investigated, although "mutagenicity data reported” is mentioned without further details.[3]
There is no evidence to suggest it is listed as a carcinogen by major regulatory bodies.[3]
Ecological information is largely unavailable, with no data on its toxicity to fish or its persistence
and degradability in the environment.[7]

Spectroscopic Data

Detailed spectroscopic data, including UV-Visible, Nuclear Magnetic Resonance (NMR), and
Infrared (IR) spectra for Acid Green 28, are not readily available in the public domain. While a
collection of NIR spectra for various dyes exists, specific data for Acid Green 28 is not
provided.[8]

Status in Biological Research and Drug
Development
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Despite extensive searches, there is a significant lack of scientific literature detailing the use of
Acid Green 28 in any form of biological research, cellular staining, or drug development. While
the broader class of anthraquinone dyes includes some compounds that are used as
fluorescent cellular stains and for other biomedical applications, no such applications have
been documented for Acid Green 28 specifically.[9][10]

Consequently, there are no established experimental protocols for its use in a research setting,
nor is there any information regarding its interaction with biological signaling pathways. The
information available is confined to its industrial applications and basic safety data. Therefore,
an in-depth technical guide for researchers and drug development professionals on the
biological applications of Acid Green 28 cannot be compiled from the existing public
knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. guidechem.com [guidechem.com]

. Anthraguinone dye | Synthesis, Applications, Properties | Britannica [britannica.com]
. cncolorchem.com [cncolorchem.com]

. worlddyevariety.com [worlddyevariety.com]

. Acid Green 28 | 12217-29-7 [chemicalbook.com]

. specialchem.com [specialchem.com]

. echemi.com [echemi.com]

. ir-spectra.com [ir-spectra.com]

°
(] [00] ~ » ol EEN w N =

. W02012138805A2 - Substituted anthraquinone dyes for cellular stains and enzyme
detection - Google Patents [patents.google.com]

» 10. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard
Sirard [digitalcommons.liberty.edu]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1175345?utm_src=pdf-body
https://www.benchchem.com/product/b1175345?utm_src=pdf-body
https://patents.google.com/patent/WO2012138805A2/en
https://digitalcommons.liberty.edu/honors/1072/
https://www.benchchem.com/product/b1175345?utm_src=pdf-body
https://www.benchchem.com/product/b1175345?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/acid-green-1-dic19885.html
https://www.britannica.com/technology/anthraquinone-dye
https://www.cncolorchem.com/upLoad/file/20170315/14895666634071744.pdf
http://www.worlddyevariety.com/acid-dyes/acid-green-28.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2874797.htm
https://www.specialchem.com/coatings/product/dimacolor-industry-group-weak-acid-green-5gs-200-acid-green-28
https://www.echemi.com/sds/acid-green-28-pd180521109371.html
https://www.ir-spectra.com/download/IS_NIR_complete_list.pdf
https://patents.google.com/patent/WO2012138805A2/en
https://patents.google.com/patent/WO2012138805A2/en
https://digitalcommons.liberty.edu/honors/1072/
https://digitalcommons.liberty.edu/honors/1072/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Acid Green 28: A Technical Overview of an Industrial
Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175345#acid-green-28-cas-number-12217-29-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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